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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

Ensuring safety and compliance in the disposal of Refrigerant 502 (R-502) is paramount for

laboratory environments. As an ozone-depleting chlorofluorocarbon (CFC) blend, R-502 is

subject to strict regulations under the U.S. Environmental Protection Agency (EPA) Clean Air

Act.[1][2] Adherence to proper disposal protocols is not only a matter of regulatory compliance

but also a critical component of responsible environmental stewardship.

This guide provides essential safety and logistical information, including operational and

disposal plans, to assist researchers, scientists, and drug development professionals in the

proper management of R-502.

Immediate Safety and Handling Precautions
R-502 is a colorless, volatile liquid with a faint sweetish odor.[1] While non-flammable, it poses

health hazards through inhalation and skin contact.[1] Overexposure can lead to dizziness, loss

of concentration, and at higher levels, central nervous system depression and cardiac

arrhythmia.[1] Vapors can displace air, causing asphyxiation in confined spaces.[1] Contact

with the liquid can cause frostbite.[1]

In case of exposure:

Skin Contact: Promptly flush the affected area with water. If frostbite occurs, bathe the area

in lukewarm (not hot) water without rubbing.[1]
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Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15

minutes, lifting the eyelids to ensure thorough irrigation.[1]

Inhalation: Move the individual to fresh air immediately. If breathing has stopped, administer

artificial respiration.[1]

Personnel handling R-502 should always wear recommended personal protective equipment

(PPE), including impervious gloves and chemical splash goggles.[3] It is crucial to avoid

breathing vapors and prevent liquid contact with skin or eyes.[3] Work should be conducted in a

well-ventilated area.[1]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data for Refrigerant 502.

Property Value Source

Boiling Point -45.6 °C (-50.1 °F)

Vapor Pressure 148.7 psia @ 21.1 °C (70 °F)

Occupational Exposure Limit

Chloropentafluoroethane

(CFC-115): 1000 ppm (TWA)

Chlorodifluoromethane (HCFC-

22): 1000 ppm (TWA)

[4]

High-Temperature Hazard

Decomposition at

temperatures >250°C can

produce Hydrochloric acid

(HCl), Hydrofluoric Acid (HF),

and carbonyl halides.[1][3]

Step-by-Step Disposal Procedure
The disposal of R-502 must comply with federal, state, and local regulations.[1] The U.S. Clean

Air Act strictly prohibits venting R-502 into the atmosphere.[1] The core of the disposal

procedure involves recovery, followed by recycling, reclamation, or destruction.

1. Preparation and Personnel:
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Only EPA-certified technicians are permitted to maintain, service, repair, or dispose of

appliances containing refrigerants.[2][5]

Ensure all personnel are trained on the specific hazards of R-502 and the proper use of

recovery equipment and PPE.

2. Recovery Process:

Use an EPA-certified refrigerant recovery machine.[6] Recovery equipment manufactured

after November 15, 1993, must be certified and labeled by an EPA-approved testing

organization.[6]

Connect the recovery machine to the equipment containing R-502 and to a designated,

properly labeled recovery cylinder. These cylinders are specifically designed to handle the

pressure of the refrigerant.

Operate the recovery machine according to the manufacturer's instructions to transfer the R-

502 from the equipment into the recovery cylinder. The process involves evacuating the

refrigerant to levels specified in EPA regulations.[2]

3. Handling of Recovered Refrigerant:

Once recovered, the R-502 is considered used and may be contaminated. The cylinders

must be accurately labeled with the type of refrigerant.

Store the recovery cylinders in a cool, well-ventilated area, away from direct sunlight and

heat sources to prevent over-pressurization.[1]

4. Final Disposal Pathway:

Recycling: The recovered refrigerant can be cleaned on-site using oil separation and filter-

driers to be reused in equipment owned by the same entity.[6][7] This process does not

restore the refrigerant to its original purity.

Reclamation: This is the recommended and most common pathway for used R-502. The

recovered refrigerant must be sent to an EPA-certified refrigerant reclaimer.[8] The reclaimer
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will reprocess the refrigerant to meet AHRI Standard 700, which specifies the purity of virgin

refrigerant.[6][9] The reclaimed R-502 can then be sold for reuse.

Destruction: If the refrigerant is heavily contaminated and cannot be reclaimed, it must be

sent to a designated facility for destruction using EPA-approved methods, such as

incineration.[10][11]

5. Documentation:

Maintain detailed records of the type and amount of refrigerant recovered, the date of

recovery, and the destination of the recovered refrigerant (e.g., name and address of the

reclamation facility).[11] This documentation is crucial for regulatory compliance.

Experimental Protocols
While standard analytical chemistry protocols would be used to verify the purity of reclaimed R-

502 according to AHRI Standard 700, specific experimental protocols for the disposal process

itself are procedural rather than experimental. The key "protocol" is the adherence to the EPA-

mandated recovery and reclamation/destruction process outlined above.

Logical Workflow for R-502 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Refrigerant 502.
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Caption: Workflow for the proper disposal of Refrigerant 502.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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